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Compound of Interest

Compound Name: Benzylhydrazine hydrochloride

Cat. No.: B138046

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for
Benzylhydrazine hydrochloride, a chemical intermediate used in organic synthesis,
particularly in the pharmaceutical and agrochemical industries. This document outlines the
substance's key hazards, proper handling and storage procedures, emergency protocols, and
the methodologies for its toxicological assessment. The information presented is intended to
ensure the safe use of Benzylhydrazine hydrochloride in a laboratory and research
environment.

Physicochemical and Toxicological Properties

Benzylhydrazine hydrochloride is the salt of benzylhydrazine and is available as a
monohydrochloride or dihydrochloride. While their core toxicological properties are similar, it is
crucial to consult the specific Safety Data Sheet (SDS) for the form being used.

Table 1: Physicochemical Properties of Benzylhydrazine
Hydrochlorides
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Property

Benzylhydrazine
Monohydrochloride

Benzylhydrazine
Dihydrochloride

CAS Number

1073-62-7[1][2][3]

20570-96-1[4][5][6][7]

Molecular Formula

C7H11CIN2[1][8]

C7H12CI2N2[6][9]

Molecular Weight 158.63 g/mol [1][2][8] 195.09 g/mol [5][6][9]
Pale yellow solid; Leaflets from  Slightly yellow to beige
Appearance
ethanol[1][8] powder[7]
. . 143-145 °C (decomposes)[5]
Melting Point 113 °C[1][8] 7]
Boiling Point 265.4 °C at 760 mmHg|8] Not available
Flash Point 132 °C[8] Not applicable[5]
B Soluble in DMSO, Methanol, _
Solubility Insoluble in water[7]

Water[1][8]

Table 2: Summary of Toxicological Data
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Endpoint Result Species Form Reference
Acute Oral Monohydrochlori
o 90 mg/kg Mouse [1][10]
Toxicity (LD50) de
Induces lung
adenomas in
) o female mice ) )
Carcinogenicity ) Mouse Dihydrochloride [11]
(chronic
administration in
drinking water)
Mutagenic
properties
Genotoxicity reported for Not specified Not specified [1]
arylhydrazine
derivatives
) o Causes skin Rabbit
Skin Irritation o ] Both [41[9][10]
irritation[4][9][10]  (predicted)
Causes serious
o o Rabbit
Eye Irritation eye irritation[4][9] ] Both [41[9]]10]
(predicted)
[10]
) May cause
Respiratory . -
respiratory Not specified Both [4119]

Irritation

irritation[4][9]

Hazard Identification and Classification

Benzylhydrazine hydrochloride is classified as a hazardous substance. The primary routes

of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

e H301: Toxic if swallowed[2][9][10]

e H315: Causes skin irritation[2][5][9][10]
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e H319: Causes serious eye irritation[2][5][9][10]

o H335: May cause respiratory irritation[5][9]

Hazard Symbols:

e GHSO06: Skull and crossbones (Acute toxicity - oral)

e GHSO07: Exclamation mark (Skin irritation, eye irritation, respiratory irritation)[1]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Benzylhydrazine
hydrochloride.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure.

Ventilation: All procedures involving Benzylhydrazine hydrochloride should be performed
in a certified chemical fume hood to minimize inhalation exposure.[12]

e Hand Protection: Chemical-resistant gloves (e.g., Nitrile, Neoprene) are required. Gloves
must be inspected before use and disposed of immediately after contact with the substance.
[91[12]

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 or equivalent
standards are mandatory. A face shield should be worn when there is a risk of splashing.[9]
[12][13]

o Skin and Body Protection: A fully buttoned laboratory coat, long pants, and closed-toe shoes
are required. For larger quantities, chemical-resistant coveralls are recommended.[9][12]

» Respiratory Protection: For nuisance exposures, a dust mask (type N95 or equivalent)
should be used. For higher-level protection or in case of insufficient ventilation, a respirator
with appropriate cartridges (e.g., OV/AG/P99) is necessary.[14]

Handling Procedures
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e Avoid the creation of dust when weighing or transferring the solid material.[9]

o Ensure all glassware is securely clamped. Use a blast shield for reactions with the potential
for exothermic events or splashing.[12]

 After handling, thoroughly wash hands and any other exposed skin.[4][9]
o Decontaminate all work surfaces after use to prevent secondary exposure.[12]

e Do not eat, drink, or smoke in areas where Benzylhydrazine hydrochloride is handled.[9]
[10][15]

Storage

o Store in a cool, dark, dry, and well-ventilated area.[8][9]
o Keep containers tightly closed when not in use.[4][9]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[4][9]

Emergency Procedures
First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[4][9][14]

» Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
wash the affected area with plenty of soap and water. If skin irritation persists, seek medical
attention.[4][9][14]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[4][9][14]

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Call a poison center or doctor immediately.[4]
[91[14]
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Accidental Release Measures

o Evacuate personnel from the area and ensure adequate ventilation.
o Wear appropriate personal protective equipment (see section 3.1).
e Avoid generating dust.[9]

o Carefully sweep up the spilled solid material and place it in a suitable, closed container for
disposal.[4][9]

e Do not let the product enter drains.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][14]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[4][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][9][14]

Waste Disposal

All waste containing Benzylhydrazine hydrochloride, including empty containers and
contaminated PPE, must be treated as hazardous waste.[12] Dispose of waste in accordance
with local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.
[91[12]

Experimental Protocols for Toxicological
Assessment

The following sections describe the general methodologies for key toxicological experiments
relevant to the safety assessment of Benzylhydrazine hydrochloride. These are based on
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD).
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Acute Oral Toxicity (LD50 Determination)

Principle: This test provides information on the health hazards likely to arise from a single,
short-term oral exposure to a substance. The median lethal dose (LD50) is a statistically
derived single dose of a substance that can be expected to cause death in 50% of the animals
when administered by the oral route.[4]

Methodology (based on OECD Guideline 423: Acute Toxic Class Method):

o Test Animals: Healthy, young adult rodents (e.g., rats or mice), typically females, are used.[5]
The animals are fasted prior to dosing.[5]

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube.[5] The procedure is stepwise, using a minimum of three animals per step.[5]

e Dose Levels: Fixed dose levels are used (e.g., 5, 50, 300, 2000 mg/kg). The starting dose is
selected based on a sighting study.[1]

o Observation: The animals are observed for mortality and clinical signs of toxicity for at least
14 days.[4] Observations are made frequently on the day of dosing and at least daily
thereafter.[7]

o Endpoint: The absence or presence of compound-related mortality at one step determines
the next step (e.g., dosing at a higher or lower level, or stopping the test).[5] The final
classification is based on the observed mortality at specific dose levels.

In Vitro Cytotoxicity (MTT Assay)

Principle: The MTT assay is a colorimetric method used to assess cell viability. Metabolically
active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of
formazan produced is proportional to the number of viable cells.[12][15]

Methodology:

o Cell Culture: Plate cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.[16][17]
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« Compound Treatment: Treat the cells with various concentrations of Benzylhydrazine
hydrochloride for a specified period (e.g., 24, 48, or 72 hours).[17]

o MTT Addition: Add MTT solution to each well and incubate for 1-4 hours to allow for
formazan formation.[15][16]

» Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve
the formazan crystals.[15][16]

o Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a
wavelength of 500-600 nm.[15]

» Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and
determine the IC50 value (the concentration that inhibits 50% of cell growth).

Bacterial Reverse Mutation Test (Ames Test)

Principle: This test uses several strains of Salmonella typhimurium that are auxotrophic for
histidine (his-) to detect gene mutations. The test substance is assessed for its ability to cause
reverse mutations, resulting in the restoration of histidine synthesis (his+).[18][19][20]

Methodology (based on OECD Guideline 471):

o Bacterial Strains: Use a set of tester strains (e.g., TA98, TA100, TA1535, TA1537) that can
detect different types of mutations.[21]

o Metabolic Activation: The test is performed with and without a metabolic activation system
(S9 fraction from rat liver) to account for metabolites that may be mutagenic.[18]

o Exposure: The bacterial strains are exposed to various concentrations of Benzylhydrazine
hydrochloride in the presence of a small amount of histidine.

e Plating: The treated bacteria are plated on a minimal glucose agar medium lacking histidine.
[18][21]

 Incubation: The plates are incubated for 48-72 hours.[21]
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e Scoring: The number of revertant colonies (his+) on each plate is counted. A substance is
considered mutagenic if it causes a dose-dependent increase in the number of revertant
colonies compared to the negative control.[21]

Toxicological Signaling Pathways and Experimental
Workflows

The toxicity of Benzylhydrazine hydrochloride, like other hydrazine derivatives, is believed to
involve the formation of reactive intermediates, leading to oxidative stress and DNA damage.

Potential Toxicological Mechanisms

The metabolism of hydrazine derivatives can be catalyzed by enzymes such as cytochrome
P450, leading to the formation of reactive free radical species. These radicals can interact with
cellular macromolecules, including DNA, leading to damage. This damage can trigger cellular
responses such as cell cycle arrest and apoptosis, potentially mediated by the p53 signaling
pathway. Furthermore, hydrazines have been shown to induce oxidative stress, which can
activate pathways like the Nrf2 and NF-kB signaling cascades.
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Caption: General workflow for the safe handling of Benzylhydrazine hydrochloride.
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Caption: Potential signaling pathways involved in Benzylhydrazine hydrochloride toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

